Cas no 98584-59-9 (3-Piperidinone,1-propyl-)

3-Piperidinone,1-propyl- structure
3-Piperidinone,1-propyl- structure
Product Name:3-Piperidinone,1-propyl-
CAS No:98584-59-9
MF:C8H15NO
MW:141.210802316666
CID:801946
PubChem ID:15105447
Update Time:2025-04-19

3-Piperidinone,1-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Piperidinone,1-propyl-
    • 1-propylpiperidin-3-one
    • 98584-59-9
    • AKOS005174599
    • 1-Propyl-3-piperidone hydrate hydrochloride
    • DTXSID40568275
    • N-PROPYL-3-PIPERIDONE
    • SCHEMBL2859361
    • Inchi: 1S/C8H15NO/c1-2-5-9-6-3-4-8(10)7-9/h2-7H2,1H3
    • InChI Key: SZWFGCRTUHNBQX-UHFFFAOYSA-N
    • SMILES: O=C1CCCN(CCC)C1

Computed Properties

  • Exact Mass: 141.115364102g/mol
  • Monoisotopic Mass: 141.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 0.953±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 207.4±33.0 ºC (760 Torr),
  • Flash Point: 73.4±15.0 ºC,
  • Solubility: Dissolution (64 g/l) (25 º C),
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